Cas no 1190-32-5 (Chloroacetyl-DL-alanine)
Chloroacetyl-DL-alanine is a synthetic amino acid derivative widely used in peptide synthesis and pharmaceutical research. Its key structural features include a chloroacetyl group attached to DL-alanine, enabling versatile reactivity for coupling reactions. This compound serves as a valuable intermediate in the preparation of modified peptides and bioactive molecules, offering controlled functionalization due to its reactive chloroacetyl moiety. Its racemic (DL) form provides flexibility in stereochemical applications. The product is characterized by high purity and stability, ensuring consistent performance in organic and bioconjugation reactions. Researchers value Chloroacetyl-DL-alanine for its efficiency in introducing alanine-based modifications while maintaining compatibility with standard peptide synthesis protocols.
Chloroacetyl-DL-alanine structure
Product Name:Chloroacetyl-DL-alanine
CAS No:1190-32-5
MF:C5H8ClNO3
MW:165.574920654297
MDL:MFCD00020401
CID:188936
PubChem ID:102573
Update Time:2025-06-08
Chloroacetyl-DL-alanine Chemical and Physical Properties
Names and Identifiers
-
- Alanine,N-(chloroacetyl)- (9CI)
- N-Chloroacetyl-DL-alanine
- CHLOROACETYL-DL-ALANINE
- N-(2-Chloroacetyl)alanine
- CHLOROAC-DL-ALA-OH
- CHLOROACETYL-DL-ALA
- CLAC-DL-ALA-OH
- DL-N-Chloracetyl-alanin
- monochloroacetyl-DL-alanine
- N-Chloracetyl-alanin
- N-Chloracetyl-DL-alanin
- N-Chloroacetyl-<small>DL<
- N-chloroacetyl-DL-valine
- small>-alanine
- Alanine,N-(chloroacetyl)-, DL- (8CI)
- 2-(2-chloroacetamido)propanoic acid
- n-(chloroacetyl)alanine
- 2-[(2-chloroacetyl)amino]propanoic acid
- N-Chloroacetyl-D,L-alanine
- NSC10374
- NSC270555
- 0697AD
- 2-[(chloroacetyl)amino]propanoic acid
- NE55340
- UPC
- SCHEMBL5313816
- AKOS001450470
- BAA19032
- UPCMLD0ENAT5989016:001
- NSC-10374
- AMY19326
- Alanine, N-(2-chloroacetyl)-
- DTXSID30922842
- NSC-270555
- Alanine,N-(chloroacetyl)-(9ci)
- FT-0695142
- N-(2-Chloroacetyl)-DL-alanine
- HY-W141835
- FT-0693649
- 1190-32-5
- EN300-29532
- EINECS 214-721-5
- N-(2-Chloro-1-hydroxyethylidene)alanine
- T70135
- CS-0201631
- MFCD00020401
- AKOS016050192
- Z235363005
- HTAQFYLADZNZHZ-UHFFFAOYSA-N
- 67206-15-9
- DA-72175
- Chloroacetyl-DL-alanine
-
- MDL： MFCD00020401
- Inchi： 1S/C5H8ClNO3/c1-3(5(9)10)7-4(8)2-6/h3H,2H2,1H3,(H,7,8)(H,9,10)
- InChI Key： HTAQFYLADZNZHZ-UHFFFAOYSA-N
- SMILES： ClCC(NC(C(=O)O)C)=O
Computed Properties
- Exact Mass: 165.01900
- Monoisotopic Mass: 165.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 66.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 124.0 to 127.0 deg-C
- Boiling Point: 401.5 °C at 760 mmHg
- Flash Point: 196.6 °C
- Refractive Index: 1.482
- Solubility: Soluble (160 g/l) (25 º C),
- Water Partition Coefficient: almost transparency
- PSA: 66.40000
- LogP: 0.20540
- Solubility: Not determined
Chloroacetyl-DL-alanine Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：3
- Safety Instruction： S22; S24/25; S36; S26
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：IRRITANT
Chloroacetyl-DL-alanine Customs Data
- HS CODE：2922509090
- Customs Data：
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Chloroacetyl-DL-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C381625-25mg |
Chloroacetyl-DL-alanine |
1190-32-5 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381625-50mg |
Chloroacetyl-DL-alanine |
1190-32-5 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C381625-250mg |
Chloroacetyl-DL-alanine |
1190-32-5 | 250mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C0097-1g |
Chloroacetyl-DL-alanine |
1190-32-5 | 98.0%(T) | 1g |
￥305.0 | 2022-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N869996-200mg |
N-Chloroacetyl-DL-alanine |
1190-32-5 | 98% | 200mg |
￥91.80 | 2022-09-01 | |
| Ambeed | A698149-1g |
2-(2-Chloroacetamido)propanoic acid |
1190-32-5 | 98% | 1g |
$44.0 | 2024-04-25 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0097-1G |
N-Chloroacetyl-DL-alanine |
1190-32-5 | >98.0%(T) | 1g |
¥290.00 | 2024-04-18 | |
| abcr | AB139355-1 g |
Chloroacetyl-DL-alanine, 98% (ClAc-DL-Ala-OH); . |
1190-32-5 | 98% | 1g |
€90.10 | 2023-05-09 | |
| eNovation Chemicals LLC | D745653-200mg |
Alanine, N-(2-chloroacetyl)- |
1190-32-5 | 98.0% | 200mg |
$70 | 2024-06-08 | |
| 1PlusChem | 1P000PH5-250mg |
Alanine, N-(2-chloroacetyl)- |
1190-32-5 | 98% | 250mg |
$51.00 | 2025-02-18 |
Chloroacetyl-DL-alanine Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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